Cas no 34949-22-9 (2-Butanol, 2-methyl-, propanoate)

2-Butanol, 2-methyl-, propanoate structure
34949-22-9 structure
Product Name:2-Butanol, 2-methyl-, propanoate
CAS No:34949-22-9
MF:C8H16O2
MW:144.211442947388
CID:1467113
PubChem ID:523711
Update Time:2025-04-20

2-Butanol, 2-methyl-, propanoate Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 2-methyl-, propanoate
    • 2-methylbutan-2-yl propanoate
    • RHSLWHLBYFOBAF-UHFFFAOYSA-N
    • tert-pentyl propionate
    • propionic acid 1,1-dimethyl-propyl ester
    • 1,1-dimethylpropylpropionate
    • 34949-22-9
    • Propanoic acid, 1,1-dimethylpropyl ester
    • SCHEMBL2380925
    • DTXSID60335204
    • Inchi: 1S/C8H16O2/c1-5-7(9)10-8(3,4)6-2/h5-6H2,1-4H3
    • InChI Key: RHSLWHLBYFOBAF-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)C(C)(C)CC

Computed Properties

  • Exact Mass: 162.12564
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 57.53
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